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Compound of Interest

Compound Name:
2-Iodo-4-isopropyl-1-

methoxybenzene

Cat. No.: B14774452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 2-Iodo-4-
isopropyl-1-methoxybenzene. A thorough review of scientific literature and chemical

databases indicates that while this compound is commercially available, detailed experimental

studies regarding its synthesis, biological activity, and mechanism of action have not been

published. Consequently, the experimental protocol provided is a generalized, hypothetical

procedure based on established methods for aromatic iodination.

Introduction
2-Iodo-4-isopropyl-1-methoxybenzene is a substituted aromatic iodide. Iodinated organic

compounds are of significant interest in medicinal chemistry and drug discovery. The iodine

atom can serve as a versatile functional group for further chemical modifications, such as

cross-coupling reactions, and can also influence the pharmacological properties of a molecule

through effects on its size, lipophilicity, and metabolic stability. The presence of the methoxy

and isopropyl groups on the benzene ring further modifies its electronic and steric properties,

making it a potentially useful building block in the synthesis of more complex molecules.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Iodo-4-isopropyl-1-
methoxybenzene, primarily sourced from computational data available in public chemical
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databases.[1]

Property Value Source

CAS Number 1369897-14-2 [1][2]

Molecular Formula C₁₀H₁₃IO [1]

Molecular Weight 276.11 g/mol [1]

IUPAC Name
2-iodo-1-methoxy-4-propan-2-

ylbenzene
[1]

Canonical SMILES CC(C)C1=CC(=C(C=C1)OC)I [1]

InChI Key
RSFTWHHGZLISMJ-

UHFFFAOYSA-N
[1]

XLogP3 (Computed) 3.7 [1]

Exact Mass (Computed) 276.00111 Da [1]

Synthesis
No specific, peer-reviewed synthesis protocol for 2-Iodo-4-isopropyl-1-methoxybenzene has

been found in the scientific literature. However, its synthesis can be hypothetically achieved

through the electrophilic iodination of the precursor, 4-isopropyl-1-methoxybenzene. The

methoxy group is a strong activating group and directs electrophilic substitution to the ortho

and para positions. As the para position is blocked by the isopropyl group, the iodination is

expected to occur at one of the ortho positions.

Hypothetical Experimental Protocol: Electrophilic
Iodination
This protocol is a generalized procedure and would require optimization for this specific

substrate.

Materials:

4-isopropyl-1-methoxybenzene
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N-Iodosuccinimide (NIS)

Acetonitrile (or other suitable aprotic solvent)

Trifluoroacetic acid (catalyst)

Saturated aqueous sodium thiosulfate solution

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane (or other suitable extraction solvent)

Procedure:

In a round-bottom flask, dissolve 4-isopropyl-1-methoxybenzene (1 equivalent) in

acetonitrile.

Add N-Iodosuccinimide (NIS) (1.1 equivalents) to the solution.

Carefully add a catalytic amount of trifluoroacetic acid to the mixture.

Stir the reaction mixture at room temperature and monitor the progress by Thin Layer

Chromatography (TLC).

Upon completion of the reaction, quench the reaction by adding a saturated aqueous

solution of sodium thiosulfate to reduce any unreacted iodine.

Extract the mixture with dichloromethane (3x).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure.
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Purify the crude product by column chromatography on silica gel to obtain 2-Iodo-4-
isopropyl-1-methoxybenzene.

Workflow for Hypothetical Synthesis

Starting Material

Reaction Conditions

Workup and Purification

Final Product

4-isopropyl-1-methoxybenzene

1. N-Iodosuccinimide (NIS)
2. Acetonitrile (Solvent)

3. Trifluoroacetic Acid (Catalyst)

Electrophilic
Iodination

1. Quench with Na₂S₂O₃

2. Extraction with CH₂Cl₂
3. Wash with NaHCO₃ and Brine

4. Dry and Concentrate

Reaction
Completion

Column Chromatography

2-Iodo-4-isopropyl-1-methoxybenzene

Click to download full resolution via product page
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Caption: A hypothetical workflow for the synthesis of 2-Iodo-4-isopropyl-1-methoxybenzene.

Biological Activity and Applications in Drug
Development
As of the date of this document, there is no published research detailing any biological activity

or specific applications of 2-Iodo-4-isopropyl-1-methoxybenzene in drug development.

Generally, iodinated aromatic compounds can be utilized as intermediates in the synthesis of

more complex molecules through reactions such as Suzuki, Heck, and Sonogashira cross-

coupling. These reactions are fundamental in medicinal chemistry for the construction of

carbon-carbon and carbon-heteroatom bonds.

Given the lack of data, any potential biological role is purely speculative. The structural motifs

present (iodine, methoxy, isopropyl) are found in various biologically active compounds, but this

does not provide specific information about the activity of the title compound itself.

Signaling Pathways
There is no information available in the scientific literature that links 2-Iodo-4-isopropyl-1-
methoxybenzene to any biological signaling pathways.

Conclusion
2-Iodo-4-isopropyl-1-methoxybenzene is a chemical compound with well-defined

physicochemical properties that is available from commercial suppliers. However, there is a

significant gap in the publicly available scientific literature regarding its synthesis, biological

activity, and potential applications. The information presented in this guide is based on data

from chemical databases and a hypothetical synthetic route derived from general chemical

principles. Further research is required to elucidate the chemical reactivity and potential

biological significance of this compound. Researchers interested in this molecule would need to

perform de novo synthesis, characterization, and biological screening to establish its properties

and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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